Cas no 2227829-54-9 (rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol)

• Product Name: rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol
• CAS No: 2227829-54-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6313785
• PubChem ID: 94971926
• Update Time: 2025-05-19

rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol
• rac-4-[(1R,2S)-2-aminocyclopropyl]-2-ethoxyphenol
• 2227829-54-9
• EN300-1821568

• Inchi： 1S/C11H15NO2/c1-2-14-11-5-7(3-4-10(11)13)8-6-9(8)12/h3-5,8-9,13H,2,6,12H2,1H3/t8-,9+/m0/s1
• InChI Key： HBUAWLHUADAZJB-DTWKUNHWSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)[C@@H]1C[C@H]1N)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol

Professional Introduction to Rac-4-(1R,2S)-2-Aminocyclopropyl-2-Ethoxyphenol (CAS No. 2227829-54-9)

Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2227829-54-9, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The precise stereochemistry of this molecule, particularly the (1R,2S) configuration, plays a crucial role in determining its interactions with biological targets and overall efficacy.

The structure of Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol consists of a cyclopropyl ring linked to a phenolic moiety via an ethoxy group, with an amine substituent attached to the cyclopropyl ring. This arrangement creates a molecule with multiple potential sites for interaction with biological systems. The cyclopropyl group is known for its rigidity, which can influence the binding affinity and specificity of the compound. Additionally, the presence of both an amine and an ethoxy group introduces polar functionalities that can modulate solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific enzymatic or receptor pathways. Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol has been investigated for its potential role in modulating various biological processes. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases. The amine group in the molecule is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity.

Furthermore, the (1R,2S) stereochemistry of Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol is critical for its pharmacological activity. Stereoisomers of this compound have been shown to differ significantly in their biological effects, underscoring the importance of precise stereochemical control in drug design. The cyclopropyl ring, being a small and rigid structure, can fit into specific binding pockets within biological targets with high precision. This feature makes Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol an attractive scaffold for designing drugs with high selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol with greater accuracy. Molecular docking studies have revealed that this compound can interact with various proteins involved in inflammatory pathways. The ethoxy group on the phenolic moiety appears to play a key role in these interactions by forming hydrophobic and electrostatic bonds with target residues. These insights have guided the optimization of the compound’s structure to enhance its pharmacological potency.

The synthesis of Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantioselectivity. However, recent developments in asymmetric synthesis have made it possible to produce this compound with high purity and yield. These advancements have not only facilitated further research but also opened up new possibilities for drug development based on this scaffold.

One of the most exciting aspects of Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol is its potential for further derivatization. By modifying various functional groups within the molecule, researchers can explore new pharmacological profiles and enhance therapeutic efficacy. For instance, replacing the ethoxy group with other substituents might alter solubility or metabolic stability while retaining or improving biological activity. Such modifications are essential for developing drug candidates that meet stringent pharmacokinetic requirements.

The pharmaceutical industry has long recognized the importance of stereochemistry in drug design. Compounds like Rac-4-(1R,2S)-2-aminocyclopropyl-2-ethoxyphenol demonstrate how subtle differences in molecular structure can lead to significant variations in biological activity. This underscores the need for comprehensive structural analysis and understanding before moving from laboratory research to clinical trials. The detailed characterization of this compound’s properties has laid a solid foundation for future studies aimed at developing novel therapeutic agents.

In conclusion, Rac-4-(1R,2S)-2-amino-cyclopropyl - - - - - - - - - - phenol (CAS No. 22278549) represents a fascinating example of how structural complexity can translate into biological activity. Its unique stereochemistry and functional groups make it a valuable scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development.